![molecular formula C20H24N2O6S B2649060 Benzyl (2-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)carbamate CAS No. 1448027-43-7](/img/structure/B2649060.png)
Benzyl (2-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)carbamate
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Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups, including a benzyl group, a carbamate group, a piperidine ring, and a furan ring . Furan is a five-membered heterocyclic ring with 4 carbon atoms and 1 oxygen atom . It is a constituent of several important natural products, including furanoflavonoid, furanolactones, furanocoumarins, and many natural terpenoids .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The furan ring, piperidine ring, and benzyl group would contribute to the overall structure and properties of the molecule .Chemical Reactions Analysis
Furan derivatives can undergo a variety of chemical reactions . The exact reactions that this compound could undergo would depend on the conditions and reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the furan ring, piperidine ring, and benzyl group would likely impact its solubility, stability, and reactivity .Scientific Research Applications
Chemical Synthesis Applications
Stereoselective Piperidine Synthesis : Research on oxidative carbon–hydrogen bond functionalizations of enamides, including carbamates and sulfonamides, has led to the development of efficient methods for forming piperidine structures with high levels of efficiency and stereocontrol. These reactions proceed almost instantaneously at room temperature, highlighting their potential in synthesizing complex piperidine derivatives efficiently (Brizgys, Jung, & Floreancig, 2012).
Catalysis in Organic Synthesis : A study on the intramolecular exo-hydrofunctionalization of allenes demonstrated the utility of gold(I) catalysts in forming piperidine derivatives from N-allenyl carbamates. This process showcases the catalytic prowess in facilitating cyclization reactions, which are crucial for constructing nitrogen-containing heterocycles with potential applications in pharmaceuticals and materials science (Zhang, Liu, Kinder, Han, Qian, & Widenhoefer, 2006).
Pharmacological Research
Antibacterial Activity : The synthesis and antibacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide revealed moderate to potent activity against both Gram-negative and Gram-positive bacteria. This research underscores the therapeutic potential of such compounds in developing new antibacterial agents (Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, & Afzal, 2016).
Enzyme Inhibition Studies : Another study focused on the synthesis, spectral analysis, and biological evaluation of 5-Substituted 1,3,4-Oxadiazole-2-yl-4-(Piperidin-1-ylsulfonyl)Benzyl Sulfide compounds, revealing their potential as inhibitors against butyrylcholinesterase (BChE) enzyme. Such findings are significant for understanding the compounds' pharmacodynamics and their potential application in treating diseases like Alzheimer's (Khalid, Aziz‐ur‐Rehman, Abbasi, Hussain, Malik, Ashraf, & Fatmi, 2016).
Mechanism of Action
Future Directions
Furan derivatives have occupied a unique place in the field of medicinal chemistry . The high therapeutic properties of furan-related drugs have encouraged medicinal chemists to synthesize a large number of novel chemotherapeutic agents . Therefore, the future research directions could involve further exploration of the therapeutic potential of this compound and other furan derivatives.
properties
IUPAC Name |
benzyl N-[2-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-2-oxoethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O6S/c23-19(13-21-20(24)28-14-16-5-2-1-3-6-16)22-10-8-18(9-11-22)29(25,26)15-17-7-4-12-27-17/h1-7,12,18H,8-11,13-15H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZYKRDUYVMRXCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1S(=O)(=O)CC2=CC=CO2)C(=O)CNC(=O)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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